3-Amino-2-nitrophenol

• CAS RN: 14703-71-0
• Molecular Formula: C6H6N2O3
• Molecular Weight: 154.12 g/mol
• IUPAC Name: 3-amino-2-nitrophenol
• InChI: InChI=1S/C6H6N2O3/c7-4-2-1-3-5(9)6(4)8(10)11/h1-3,9H,7H2
• InChI Key: BLCZXLGRKKRKJJ-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C(=C1)O)[N+](=O)[O-])N

Description

3-Amino-2-nitrophenol (3A2NP) is a chemical compound that belongs to the family of nitrophenols. It is an important intermediate in the synthesis of various pharmaceuticals, agrochemicals, and dyes. The compound has been extensively studied for its potential applications in the field of science and technology.

Scientific Research Applications

3-Amino-2-nitrophenol has been extensively studied for its potential applications in various fields of science and technology. It has been used as an intermediate in the synthesis of pharmaceuticals such as antibiotics, antifungal agents, and anticancer drugs. It has also been used in the synthesis of agrochemicals such as herbicides and insecticides. In addition, it has been used as a dye intermediate for the production of various types of dyes.

Mechanism Of Action

The mechanism of action of 3-Amino-2-nitrophenol is not well understood. However, it is believed to act as a nucleophile and a reducing agent. It can undergo various reactions such as substitution, reduction, and oxidation. Its chemical properties make it a versatile compound for use in various applications.

Biochemical And Physiological Effects

The biochemical and physiological effects of 3-Amino-2-nitrophenol have not been extensively studied. However, it is known to have toxic effects on living organisms. It can cause damage to the liver, kidney, and other organs. It is also known to be a mutagenic and carcinogenic compound.

Advantages And Limitations For Lab Experiments

The advantages of using 3-Amino-2-nitrophenol in lab experiments include its versatility and its ability to undergo various reactions. It is also a readily available compound that can be synthesized easily. The limitations of using 3-Amino-2-nitrophenol include its toxicity and potential health hazards. It requires careful handling and disposal.

Future Directions

There are several future directions for the study of 3-Amino-2-nitrophenol. One of the most important areas of research is the development of safer and more efficient synthesis methods. Another area of research is the study of its potential applications in the field of medicine. It has been shown to have potential as an anticancer agent, and further research is needed to understand its mechanism of action. Additionally, research is needed to understand the environmental impact of 3-Amino-2-nitrophenol and its potential for pollution. Finally, research is needed to develop safer and more efficient methods for handling and disposing of 3-Amino-2-nitrophenol.
Conclusion:
In conclusion, 3-Amino-2-nitrophenol is an important intermediate in the synthesis of various pharmaceuticals, agrochemicals, and dyes. It has been extensively studied for its potential applications in the field of science and technology. Its versatility and ability to undergo various reactions make it an important compound for use in various applications. However, its toxicity and potential health hazards require careful handling and disposal. Further research is needed to understand its mechanism of action and potential applications in the field of medicine.

Synthesis Methods

The synthesis of 3-Amino-2-nitrophenol can be achieved through various methods. One of the most common methods involves the nitration of 3-Aminophenol with nitric acid. The reaction takes place in the presence of a catalyst such as sulfuric acid or acetic anhydride. The resulting product is then purified through recrystallization or chromatography.